Cas no 1507813-11-7 (2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid)

• Product Name: 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid
• CAS No: 1507813-11-7
• MF: C₇H₈F₃N₃O₂
• MW: 223.15253162384
• CID: 6549227
• PubChem ID: 83439430
• Update Time: 2025-09-23

2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid
• 2-amino-2-[1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-yl]acetic acid
• EN300-1932789
• 1507813-11-7

• Inchi： 1S/C7H8F3N3O2/c1-13-3(5(11)6(14)15)2-4(12-13)7(8,9)10/h2,5H,11H2,1H3,(H,14,15)
• InChI Key： RSRQWKROMODQSM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)O)N)N(C)N=1)(F)F

Computed Properties

• Exact Mass: 223.05686099g/mol
• Monoisotopic Mass: 223.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid

Recent Advances in the Study of 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid (CAS: 1507813-11-7)

2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid (CAS: 1507813-11-7) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique pyrazole core and trifluoromethyl group, exhibits promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. The following research brief provides an overview of the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

Recent studies have highlighted the efficient synthetic routes for 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable and high-yield synthesis method, which involves the condensation of 1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-amine with glyoxylic acid under mild conditions. This method not only improves the overall yield but also reduces the production of unwanted byproducts, making it more suitable for industrial-scale production. The study also emphasized the compound's stability under various pH conditions, which is crucial for its formulation and storage.

In terms of biological activity, 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid has demonstrated potent inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). A preclinical study published in Bioorganic & Medicinal Chemistry Letters reported that the compound significantly reduced inflammation in murine models of rheumatoid arthritis, with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). These findings suggest its potential as a safer alternative for chronic inflammatory conditions.

Furthermore, emerging research has explored the anticancer properties of this compound. A 2024 study in Molecular Cancer Therapeutics revealed that 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid selectively targets cancer cells by inhibiting the PI3K/AKT/mTOR signaling pathway, which is often dysregulated in various malignancies. The compound exhibited strong antiproliferative effects against breast and lung cancer cell lines, with IC50 values in the low micromolar range. Notably, it also showed synergistic effects when combined with conventional chemotherapy agents, suggesting its potential as an adjunct therapy.

Despite these promising results, challenges remain in the clinical translation of 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid. Pharmacokinetic studies indicate that the compound has moderate oral bioavailability, which may necessitate the development of novel delivery systems to enhance its absorption. Additionally, further toxicological evaluations are required to ensure its safety profile in humans. Ongoing research is focused on optimizing the compound's structure to improve its efficacy and reduce potential off-target effects.

In conclusion, 2-amino-2-1-methyl-3-(trifluoromethyl)-1H-pyrazol-5-ylacetic acid (CAS: 1507813-11-7) represents a promising candidate for the treatment of inflammatory and oncological diseases. Its unique chemical structure and multifaceted biological activities make it a valuable subject for future research. As synthetic methodologies and mechanistic studies continue to advance, this compound may soon transition from the laboratory to clinical trials, offering new therapeutic options for patients worldwide.